Cas no 1805472-56-3 (3-Bromo-2-nitroisonicotinic acid)

• Product Name: 3-Bromo-2-nitroisonicotinic acid
• CAS No: 1805472-56-3
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4901933
• Update Time: 2025-10-07

3-Bromo-2-nitroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitroisonicotinic acid

• Inchi： 1S/C6H3BrN2O4/c7-4-3(6(10)11)1-2-8-5(4)9(12)13/h1-2H,(H,10,11)
• InChI Key： NNENOMMSHZJTEW-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 3-Bromo-2-nitroisonicotinic acid

Recent Advances in the Application of 3-Bromo-2-nitroisonicotinic Acid (CAS: 1805472-56-3) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-nitroisonicotinic acid (CAS: 1805472-56-3) has emerged as a promising scaffold in medicinal chemistry and chemical biology research due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds targeting various disease pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for developing kinase inhibitors. Researchers successfully utilized the bromo and nitro functional groups of 3-Bromo-2-nitroisonicotinic acid to construct a series of potent and selective JAK2 inhibitors through palladium-catalyzed cross-coupling reactions. The resulting compounds showed nanomolar activity against JAK2 while maintaining excellent selectivity over other kinases, suggesting potential applications in myeloproliferative disorders.

In the field of antimicrobial research, a team from the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 3-Bromo-2-nitroisonicotinic acid exhibited remarkable activity against drug-resistant Gram-positive bacteria. The electron-withdrawing properties of the nitro group were found to enhance the compounds' ability to penetrate bacterial cell walls, while the bromo substituent allowed for further structural diversification through various coupling reactions.

Recent synthetic methodology developments have expanded the utility of this compound. A Nature Communications paper (2023) described a novel photocatalytic decarboxylative coupling reaction using 3-Bromo-2-nitroisonicotinic acid as a radical precursor, enabling the efficient construction of complex heterocyclic systems. This breakthrough provides access to previously inaccessible chemical space for drug discovery programs.

From a safety and pharmacokinetic perspective, recent ADMET studies published in Xenobiotica (2024) have characterized the metabolic stability and toxicity profile of 3-Bromo-2-nitroisonicotinic acid derivatives. The findings suggest that while the parent compound shows moderate metabolic clearance, strategic structural modifications can significantly improve both metabolic stability and oral bioavailability.

Looking forward, the unique combination of reactivity and structural features in 3-Bromo-2-nitroisonicotinic acid continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a building block for covalent inhibitor development. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for years to come.